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Sample Matrix Context of Identification Reported Data
Source /
Citation

Astraeus asiaticus
Mushroom

Component in a bioactive

fraction (F12) of ethyl acetate
extract [1]

Identified as one of six

main compounds [1]

Scientific
Reports
(2025)

Ziziphi Spinosae
Semen (Jujube

Seed)

A fatty acid detected among 66
potential biomarkers [2]

Identified via untargeted
metabolomics [2]

Foods (2025)

Natural Musk (NM) An alcohol-soluble compound

identified in composition
analysis [3]

1 of 25 alcohol-soluble

compounds found in NM
[3]

Scientific
Reports
(2025)

Experimental Methodologies for Compound Analysis

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s2904674?utm_src=pdf-body
https://www.smolecule.com/products/s2904674?utm_src=pdf-interest
https://www.smolecule.com/products/s2904674?utm_src=pdf-body
https://www.nature.com/articles/s41598-025-87775-1
https://www.nature.com/articles/s41598-025-87775-1
https://www.mdpi.com/2304-8158/14/21/3771
https://www.mdpi.com/2304-8158/14/21/3771
https://pmc.ncbi.nlm.nih.gov/articles/PMC12218171/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12218171/
https://www.smolecule.com/products/s2904674?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The studies identifying 9,12-Octadecadienal used robust, standard analytical techniques. Here are the key

experimental protocols:

Gas Chromatography-Mass Spectrometry (GC-MS): This was the primary technique used for
identifying 9,12-Octadecadienal in both the mushroom and jujube seed studies [2] [1]. The general

workflow involves extracting compounds from the sample, separating them in the GC column, and
then identifying them by comparing their mass spectra to a reference library (like the NIST database).

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique was used in the analysis of
natural musk to identify alcohol-soluble compounds, a category which includes 9,12-Octadecadienal
[3]. LC-MS is suitable for a broad range of compounds with different polarities.

The following diagram illustrates the typical GC-MS workflow used in these analyses for identifying

compounds like 9,12-Octadecadienal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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